Cas no 380886-48-6 ((S)-tert-butyl 2-acetoxy-3-methylbutanoate)

• Product Name: (S)-tert-butyl 2-acetoxy-3-methylbutanoate
• CAS No: 380886-48-6
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 835536
• PubChem ID: 15511556
• Update Time: 2025-04-19

(S)-tert-butyl 2-acetoxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-butyl 2-acetoxy-3-methylbutanoate
• 2-Methyl-2-propanyl (2S)-2-acetoxy-3-methylbutanoate
• 380886-48-6
• (S)-tert-butyl2-acetoxy-3-methylbutanoate
• CS-M0404
• tert-butyl (2S)-2-acetyloxy-3-methylbutanoate
• DB-248113
• AKOS037650104
• TERT-BUTYL (2S)-2-(ACETYLOXY)-3-METHYLBUTANOATE
• CS-14280

• Inchi： 1S/C11H20O4/c1-7(2)9(14-8(3)12)10(13)15-11(4,5)6/h7,9H,1-6H3/t9-/m0/s1
• InChI Key： MCHRBOFYIGYFPP-VIFPVBQESA-N
• SMILES： O(C([C@H](C(C)C)OC(C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 216.1362
• Monoisotopic Mass: 216.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6